Cas no 105533-69-5 (1-(4-Chloro-5-fluoro-2-hydroxy-phenyl)-ethanone)

• Product Name: 1-(4-Chloro-5-fluoro-2-hydroxy-phenyl)-ethanone
• CAS No: 105533-69-5
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD09261240
• CID: 126764
• PubChem ID: 13685485
• Update Time: 2025-04-18

1-(4-Chloro-5-fluoro-2-hydroxy-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-5-fluoro-2-hydroxy-phenyl)-ethanone
• 1-(4-Chloro-5-fluoro-2-hydroxyphenyl)ethanone
• 1-(4-CHLORO-5-FLUORO-2-HYDROXYPHENYL)ETHAN-1-ONE
• AKOS006330861
• F95392
• 105533-69-5
• NEWKAXPVJZLECS-UHFFFAOYSA-N
• DTXSID70546723
• CS-0133072
• SCHEMBL4158847
• MB07188

• MDL： MFCD09261240
• Inchi： 1S/C8H6ClFO2/c1-4(11)5-2-7(10)6(9)3-8(5)12/h2-3,12H,1H3
• InChI Key： NEWKAXPVJZLECS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(C)=O)=C(C=1)O)F

Computed Properties

• Exact Mass: 188.00408
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 2.38730